
Application Notes and Protocols for Ceretec™
SPECT Scan Procedure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ceretec

Cat. No.: B1204290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step guide to the Ceretec™ (Technetium

Tc99m Exametazime) SPECT scan procedure. The protocols cover radiolabeling, quality

control, and image acquisition for both cerebral perfusion and labeled leukocyte imaging.

I. Principle and Applications
Ceretec™ is a radiopharmaceutical agent used for diagnostic imaging with Single Photon

Emission Computed Tomography (SPECT). When labeled with Technetium-99m (Tc99m), the

resulting lipophilic complex, Tc99m exametazime, is able to cross the blood-brain barrier.[1][2]

Its distribution in the brain is proportional to regional cerebral blood flow, making it a valuable

tool for the evaluation of cerebrovascular diseases, dementia, and epilepsy.[2][3]

Ceretec™ can also be used to label autologous white blood cells (leukocytes) in vitro.[4] These

radiolabeled leukocytes are then reinjected into the patient to localize sites of infection or

inflammation.[1]

II. Experimental Protocols
A. Radiolabeling of Ceretec™ for Brain Perfusion SPECT
This protocol describes the reconstitution of the Ceretec™ kit with sodium pertechnetate

Tc99m for cerebral perfusion imaging. A cobalt stabilizer solution may be used to extend the

post-reconstitution stability of the product.
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Materials:

Ceretec™ kit (lyophilized exametazime)

Sterile, non-pyrogenic sodium pertechnetate Tc99m eluate

Preservative-free, non-bacteriostatic 0.9% sodium chloride for injection

Cobalt stabilizer solution (if required)

Shielded vial

Sterile syringes and needles

Dose calibrator

Procedure:

Visually inspect the Ceretec™ vial for any damage or defects.

Place the Ceretec™ vial in a shielded container.[5]

Using a sterile syringe, add 5 mL of sodium pertechnetate Tc99m eluate (containing up to

2000 MBq or 54 mCi) to the vial.[6][7] Before withdrawing the syringe, withdraw an equal

volume of gas to normalize the pressure.[5]

Gently invert the vial for 10 seconds to ensure complete dissolution.[5]

If using the cobalt stabilizer, add 2 mL of the cobalt stabilizer solution to the vial between 1

and 5 minutes after reconstitution. Shake for 10 seconds.[6][7]

Visually inspect the reconstituted solution for particulate matter and discoloration before

administration.[6][7]

Measure the patient dose using a dose calibrator immediately prior to injection.[6][7]

The unstabilized preparation should be used within 30 minutes of reconstitution.[8] The

stabilized preparation can be used within 4 hours.[5][8]
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B. Radiolabeling of Autologous Leukocytes with
Ceretec™
This protocol outlines the procedure for isolating and radiolabeling a patient's white blood cells

with Tc99m exametazime.

Materials:

60 mL syringes with 19G needles

Acid Citrate Dextrose (ACD) solution

Reconstituted Tc99m exametazime (prepared as in section II.A, without cobalt stabilizer)

Sterile centrifuge tubes

Sodium Chloride Injection, USP (0.9%)

Sedimentation agent

Procedure:

Draw approximately 40-80 mL of whole blood from the patient into a syringe containing ACD

solution.[4]

Gently mix the blood and allow the red blood cells to sediment.

Separate the leukocyte-rich plasma and centrifuge to obtain a white blood cell (WBC) pellet.

Wash the WBC pellet with 0.9% sodium chloride to remove any remaining plasma proteins

and sedimentation agent.

Add the reconstituted Tc99m exametazime to the WBC pellet and incubate. The labeling

process should be completed within 30 minutes of Ceretec reconstitution.[6]

After incubation, wash the labeled WBCs to remove any unbound Tc99m exametazime.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1204290?utm_src=pdf-body
https://int.livhospital.com/ceretec-scan/
https://www.benchchem.com/product/b1204290?utm_src=pdf-body
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=d9c291e0-cd0d-43d2-87b4-defefd531942
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resuspend the labeled WBCs in plasma-poor platelet-rich plasma (LPP) or saline for

reinjection.

The labeled leukocyte suspension should be administered as soon as possible, preferably

within 1-2 hours after labeling.[6]

III. Quality Control
Radiochemical purity of the prepared Tc99m exametazime injection must be determined before

administration to a patient. A radiochemical purity of greater than 80% is required for product

acceptance.[5][8] Three potential radiochemical impurities may be present: a secondary Tc99m

exametazime complex, free pertechnetate, and reduced-hydrolyzed Tc99m.[2][5] A combination

of chromatographic systems is necessary for the complete analysis.[2][5][8] The entire quality

control procedure should be started within 2 minutes of reconstitution and takes approximately

15 minutes.[5][6]

Parameter System 1 System 2 System 3

Stationary Phase SA ITLC SA ITLC Whatman No. 1 Paper

Mobile Phase MEK (butanone) 0.9% Sodium Chloride 50% Acetonitrile

Analyte Migration

Lipophilic Tc99m

exametazime complex

and pertechnetate

migrate (Rf 0.8-1.0).

Secondary complex

and reduced-

hydrolyzed-Tc remain

at the origin.

Pertechnetate

migrates (Rf 0.8-1.0).

Lipophilic complex,

secondary complex,

and reduced-

hydrolyzed-Tc remain

at the origin.

Lipophilic and

secondary complexes

migrate. Reduced-

hydrolyzed-Tc and

pertechnetate remain

at the origin.

IV. Patient Preparation and Dose Administration
Patient Preparation:

For brain perfusion scans, the patient should rest in a quiet, dimly lit room for at least 15-20

minutes prior to injection to minimize sensory input that could alter cerebral blood flow.[9][10]

[11] The patient should not speak or read during this time.[12][13]
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An intravenous cannula should be placed at least 10 minutes before injection.[12]

Patients should be well-hydrated and encouraged to void frequently after the scan to

minimize radiation dose to the bladder.[6]

For leukocyte scans, no specific patient preparation is required.[10]

Dose Administration:

Indication Adult Dose (70 kg) Pediatric Dose

Brain Perfusion SPECT 370-1110 MBq (10-30 mCi)
11.1 MBq/kg (0.3 mCi/kg);
minimum 185 MBq (5 mCi)

| Leukocyte SPECT | 185-370 MBq (5-10 mCi) | 7.4 MBq/kg (0.2 mCi/kg); minimum 74 MBq (2

mCi) |

Doses should be administered via intravenous injection.[7][14]

V. Image Acquisition
Imaging Equipment:

A single or multi-detector SPECT gamma camera equipped with a high-resolution collimator

is recommended.[12]

Imaging Protocols:
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Parameter Brain Perfusion SPECT Labeled Leukocyte SPECT

Dynamic Imaging 0-10 minutes post-injection

0-60 minutes post-injection to

assess lung clearance and cell

migration.[7]

Static Planar Imaging

15 minutes to 6 hours post-

injection.[5][8] A 90-minute

delay is often optimal.[12]

0.5-1.5 hours, 2-4 hours, and if

necessary, 18-24 hours post-

administration.[7]

SPECT Acquisition

Commence approximately 30-

90 minutes post-injection.[7]

Total scan time is typically 20-

30 minutes.[15]

Can be performed in addition

to planar imaging.

VI. Experimental Workflow and Signaling Pathways
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I. Radiopharmaceutical Preparation

II. Patient Preparation & Administration

III. Image Acquisition

Alternative Workflow: Leukocyte Labeling
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Caption: Workflow of the Ceretec™ SPECT scan procedure.
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Caption: Mechanism of Ceretec™ uptake and retention in the brain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. preparatomtaler.blob.core.windows.net [preparatomtaler.blob.core.windows.net]

2. medicines.org.uk [medicines.org.uk]

3. HM-PAO (CERETEC) SPECT brain scanning in the diagnosis of Alzheimer's disease -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. Ceretec Scan: 7 Key Steps & Info - Liv Hospital [int.livhospital.com]

5. accessdata.fda.gov [accessdata.fda.gov]

6. These highlights do not include all the information needed to use CERETEC safely and
effectively. See full prescribing information for CERETEC. CERETEC (kit for the preparation
of technetium Tc 99m exametazime injection) for intravenous use.Initial U.S. Approval: 1988
[dailymed.nlm.nih.gov]

7. drugs.com [drugs.com]

8. gehealthcare.com [gehealthcare.com]

9. Cerebral Perfusion (Ceretec) Scan [snig.com.au]

10. radiologysa.com.au [radiologysa.com.au]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1204290?utm_src=pdf-body-img
https://www.benchchem.com/product/b1204290?utm_src=pdf-body
https://www.benchchem.com/product/b1204290?utm_src=pdf-custom-synthesis
https://preparatomtaler.blob.core.windows.net/spc/0000-08343.pdf
https://www.medicines.org.uk/emc/product/14815/smpc
https://pubmed.ncbi.nlm.nih.gov/8994482/
https://pubmed.ncbi.nlm.nih.gov/8994482/
https://int.livhospital.com/ceretec-scan/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2013/019829s026lbl.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=d9c291e0-cd0d-43d2-87b4-defefd531942
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=d9c291e0-cd0d-43d2-87b4-defefd531942
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=d9c291e0-cd0d-43d2-87b4-defefd531942
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=d9c291e0-cd0d-43d2-87b4-defefd531942
https://www.drugs.com/dosage/ceretec.html
https://www.gehealthcare.com/-/media/c49f025ef8844ebd9ae683086258d8b7.pdf
https://snig.com.au/cerebral-perfusion-ceretec-scan
https://radiologysa.com.au/assets/volumes/general-downloads/NM-Brain-Scan.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. radiology.unm.edu [radiology.unm.edu]

12. tech.snmjournals.org [tech.snmjournals.org]

13. RACGP - Cerebral perfusion (SPECT) studies [racgp.org.au]

14. snmmi.org [snmmi.org]

15. nucleanord.fr [nucleanord.fr]

To cite this document: BenchChem. [Application Notes and Protocols for Ceretec™ SPECT
Scan Procedure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204290#step-by-step-guide-to-ceretec-spect-scan-
procedure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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